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Compound of Interest

Compound Name: 3-lodo-1H-indazol-5-amine

Cat. No.: B1322494

This document provides crucial safety and logistical information for the proper disposal of 3-
lodo-1H-indazol-5-amine (CAS: 599183-36-5), a compound utilized by researchers, scientists,
and drug development professionals. Adherence to these procedures is vital for ensuring
laboratory safety and environmental protection.

Compound ldentification and Hazards:

Chemical Name: 3-lodo-1H-indazol-5-amine

CAS Number: 599183-36-5

Molecular Formula: C7HeIN3[1]

GHS Hazard Statements:

o H302: Harmful if swallowed[2][3]

o H315: Causes skin irritation[2][3]

o H319: Causes serious eye irritation[2][3]

o H335: May cause respiratory irritation[2][3]

Due to its hazardous nature as a halogenated organic compound, 3-lodo-1H-indazol-5-amine
must be managed as regulated chemical waste. On-site treatment, such as neutralization or
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drain disposal, is not a suitable option for this chemical.[4]

Personal Protective Equipment (PPE) for Disposal

Before handling 3-lodo-1H-indazol-5-amine for disposal, ensure the following personal
protective equipment is worn:

PPE Category Item Specification

Chemical splash goggles
Eye Protection Safety Goggles meeting ANSI Z87.1 or
equivalent standards.

Hand Protection Chemical-Resistant Gloves Nitrile or neoprene gloves.

Flame-resistant with a full front

Body Protection Laboratory Coat

closure.

N95 or higher, particularly if
Respiratory Protection NIOSH-approved Respirator there is a risk of generating

dust or aerosols.

Step-by-Step Disposal Protocol

The primary and mandatory method for the disposal of 3-lodo-1H-indazol-5-amine and its
contaminated materials is through an approved waste disposal plant or a licensed hazardous
waste contractor.[3][5][6]

Experimental Protocol for Waste Segregation and Collection:
» Waste Container Designation:
o Use a clearly labeled, dedicated waste container for "Halogenated Organic Solids."[4]

o The container must be constructed of a compatible material, such as high-density
polyethylene (HDPE), and possess a secure, tight-fitting lid.[4]

e Solid Waste Collection:
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o Collect any waste 3-lodo-1H-indazol-5-amine in its solid form.

o All disposable items that have come into contact with the chemical, such as gloves, weigh
boats, and contaminated paper towels, should be placed in the designated hazardous
waste container.[7]

Liguid Waste Collection:

o Unused solutions and reaction mixtures containing 3-lodo-1H-indazol-5-amine must be
collected in a designated, sealed, and clearly labeled hazardous waste container for
"Halogenated Organic Liquids."

Strict Segregation:

o Do Not Mix this compound with other waste streams, particularly:[4]

Non-halogenated organic waste

Acids or bases

Oxidizing agents

Agueous waste
Container Management:
o Keep the waste container securely closed at all times, except when adding waste.[4]

o Store the waste container in a secondary containment bin to mitigate the impact of any
potential leaks.[4]

Labeling and Documentation:

o Ensure the hazardous waste label is complete and accurately reflects the contents,
including the full chemical name and associated hazards.

Contact Environmental Health and Safety (EHS):
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o Arrange for the disposal of the waste through your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste disposal contractor.[4]

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 3-lodo-1H-indazol-5-amine.
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Caption: Disposal workflow for 3-lodo-1H-indazol-5-amine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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